Cas no 64778-82-1 (6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride)

• Product Name: 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride
• CAS No: 64778-82-1
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 4656235
• Update Time: 2025-05-19

6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride Chemical and Physical Properties

Names and Identifiers

• MMDA-2 (hydrochloride)
• 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride

• Inchi： 1S/C11H15NO3.ClH/c1-7(12)3-8-4-10-11(15-6-14-10)5-9(8)13-2;/h4-5,7H,3,6,12H2,1-2H3;1H
• InChI Key： ZGJVMWNBNRUVHR-UHFFFAOYSA-N
• SMILES： C(C1=C(OC)C=C2OCOC2=C1)C(N)C.[H]Cl

Additional information on 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride

Professional Introduction to 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride (CAS No. 64778-82-1)

The compound 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride, identified by the CAS number 64778-82-1, is a significant molecule in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and pharmacological properties. This compound belongs to the class of benzodioxole derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of both a methoxy group and an α-methyl substituent in its structure contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

In recent years, the exploration of benzodioxole derivatives has expanded significantly, driven by their demonstrated efficacy in various pharmacological contexts. The 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride structure has been studied for its potential role in modulating neurological pathways, particularly in conditions involving central nervous system (CNS) disorders. Preliminary research suggests that this compound may exhibit properties relevant to the treatment of depression, anxiety, and other neurodegenerative diseases. The hydrochloride salt form enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products.

The synthesis of 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps typically include the formation of the benzodioxole core through cyclization reactions, followed by functional group transformations such as methylation and amination. The final step involves salt formation with hydrochloric acid to stabilize the compound. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

One of the most compelling aspects of 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride is its potential as a lead compound for drug discovery. Its structural features allow for easy modification at multiple positions, enabling chemists to explore analogues with enhanced pharmacological profiles. For instance, variations in the substitution pattern can influence receptor binding affinity and metabolic stability. Computational modeling and high-throughput screening have been instrumental in identifying promising derivatives that could be further developed into novel therapeutic agents.

Recent studies have highlighted the importance of benzodioxole derivatives in addressing unmet medical needs. The 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride molecule has been investigated for its interaction with specific neurotransmitter receptors, such as serotonin receptors (5-HT). Modulation of these receptors is crucial for treating mood disorders and has been a focus of research in psychopharmacology. Additionally, its potential anti-inflammatory properties have been explored in preclinical models, suggesting its utility in conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride is another area of interest. Its solubility in water due to the hydrochloride salt form facilitates intravenous administration, which is often preferred for rapid onset of action in acute therapeutic scenarios. However, issues related to metabolic clearance and potential side effects must be carefully managed through structural optimization. Phase I clinical trials have begun to assess safety and tolerability, providing critical data on dosing regimens and adverse event profiles.

From a regulatory perspective, the development of 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride as a drug must adhere to stringent guidelines set forth by global health authorities such as the FDA and EMA. These regulations cover aspects ranging from synthetic pathways to quality control measures ensuring consistency across batches. Collaborative efforts between academic researchers and pharmaceutical companies are essential to navigate these complexities effectively.

The future prospects for 6-methoxy-α-methyl-1,3-benzodioxole-5-ethanamine,monohydrochloride are promising given its multifaceted potential applications. Ongoing research aims to uncover new mechanisms of action beyond its initial indications while exploring combination therapies that could enhance therapeutic outcomes. Advances in biotechnology and synthetic chemistry continue to provide innovative tools for optimizing this compound's properties further.

In conclusion,6-methoxy-α-methyl-1,3-benzodioxole -5 - ethanamine, monohydrochloride (CAS No. 64778 -82 - 1) represents a significant advancement in pharmaceutical chemistry with broad implications for human health . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further development into novel therapeutic agents . As research progresses , this compound is likely to play an increasingly important role in addressing various medical conditions , improving patient outcomes worldwide .